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Compound of Interest

Compound Name: 2-Hydroxy-5-methyl-3-nitropyridine

Cat. No.: B188116

Essential Safety and Handling Guide for 2-
Hydroxy-5-methyl-3-nitropyridine

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Hydroxy-5-methyl-3-nitropyridine. The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals.

1. Hazard Identification and Personal Protective Equipment (PPE)

2-Hydroxy-5-methyl-3-nitropyridine is classified as a hazardous chemical that can cause
skin and serious eye irritation.[1][2] It may also cause respiratory irritation.[2][3] Therefore,
adherence to strict safety protocols and the use of appropriate personal protective equipment
are mandatory.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or a
face shield worn over safety
glasses that meet ANSI Z287.1
or European Standard EN166
standards.[2][4][5]

To protect against splashes
and sprays that can cause

serious eye irritation.

Skin Protection

Chemically resistant gloves
(e.g., nitrile), a flame-resistant
lab coat, and closed-toe
shoes.[4][6]

To prevent skin contact, which

can cause irritation.[1][2]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
ventilation is inadequate or if

dusts/aerosols are generated.

[317]

To prevent inhalation, which
may lead to respiratory
irritation.[2][3]

Quantitative Safety Data Summary:

Parameter

Value

Source

Flash Point

No information available

[1]

Autoignition Temperature

No information available

[1]

Upper Explosive Limit

No data available

[1]

Lower Explosive Limit

No data available

[1]

Vapor Pressure

Negligible

[8]

Specific Gravity

Not available

[8]

2. Safe Handling and Storage Procedures

Proper handling and storage are critical to minimize exposure risk.
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Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[6][9]

Avoid all personal contact, including inhalation of dust or vapors.[8]

Do not eat, drink, or smoke when using this product.[1][10]

Wash hands thoroughly after handling.[1][10]

Keep containers securely sealed when not in use.[8]
Storage:

e Store in a cool, dry, and well-ventilated area.[1][6]

o Keep containers tightly closed.[1]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[11[3]
3. Emergency and First Aid Protocols

In the event of exposure, immediate action is crucial.
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Exposure Type

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][11] Remove contact
lenses if present and easy to do.[1] Seek

immediate medical attention.[1][11]

Skin Contact

Immediately remove all contaminated clothing
and wash the affected skin with plenty of soap
and water for at least 15 minutes.[1][12] If skin

irritation occurs, get medical advice/attention.[1]

Move the exposed person to fresh air at once.

Inhalation [12] If not breathing, give artificial respiration.[2]
If symptoms persist, call a physician.[1]
Rinse mouth with water.[1] Do NOT induce
Ingestion vomiting. Call a poison center or

doctor/physician if you feel unwell.[1]

4. Spill and Disposal Management

A systematic approach to spill cleanup and waste disposal is essential to prevent

environmental contamination and further exposure.

Spill Response Workflow:
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Evacuate Immediate Area & Alert Others

'

Assess the Spill
(Size & Hazard Level)

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep or scoop into a suitable container)

Decontaminate the Area
(Wash with soap and water)

Package & Label Waste
(For approved disposal)

Report the Incident
(To Supervisor/EHS)

End of Procedure

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Disposal Plan:

o Dispose of contents and container to an approved waste disposal plant.[1][2]

e Collect residues and place them in sealed, labeled containers for disposal.[8]

e Do not let the product enter drains.[9]

By adhering to these guidelines, you can significantly mitigate the risks associated with
handling 2-Hydroxy-5-methyl-3-nitropyridine and ensure a safe laboratory environment.
Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for the most
detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Hydroxy-
5-methyl-3-nitropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188116#personal-protective-equipment-for-handling-
2-hydroxy-5-methyl-3-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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